2-Amino-4-(4-chlorophenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile

• IUPAC Name: 2-amino-4-(4-chlorophenyl)-6-methylsulfanylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C14H9ClN4S/c1-20-14-11(7-17)12(10(6-16)13(18)19-14)8-2-4-9(15)5-3-8/h2-5H,1H3,(H2,18,19)
• InChI Key: VBGUCCHWFKIAQZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=C(C(=N1)N)C#N)C2=CC=C(C=C2)Cl)C#N
• Molecular Formula: C14H9ClN4S
• Molecular Weight: 300.8 g/mol

Description

2-Amino-4-(4-chlorophenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile, also known as CEP-26401, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound belongs to the class of pyridine derivatives that have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Antifungal Activity

2-Amino-4-(4-chlorophenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile and its derivatives have been synthesized and evaluated for antifungal activity. These compounds, including similar pyridine derivatives, have shown potential as antifungal agents, indicating their relevance in pharmaceutical research and development (Ibrahim et al., 2008).

Corrosion Inhibition

This compound has been studied for its application in corrosion inhibition, particularly for mild steel in acidic environments. The research found that derivatives of 2-Amino-4-(4-chlorophenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile are effective in reducing corrosion, making them valuable in industrial applications (Ansari et al., 2015); (Mahmoud & El-Sewedy, 2018).

Synthesis of Novel Compounds

The compound serves as a key precursor in the synthesis of various novel organic compounds. Its versatility allows the creation of a range of derivatives, each potentially having unique properties and applications in different fields of chemistry (Alinaghizadeh et al., 2015); (Bayat et al., 2018).